3,4-Dimethoxy-N-(4-(3-nitrophenyl)thiazol-2-yl)benzenesulfonamide

• CAS No.: 199666-03-0
• Product Name: 3,4-Dimethoxy-N-(4-(3-nitrophenyl)thiazol-2-yl)benzenesulfonamide
• Molecular Formula: C17H15N3O6S2
• Molecular Weight: 421.5 g/mol
• IUPAC Name: 3,4-dimethoxy-N-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]benzenesulfonamide
• Standard InChI: InChI=1S/C17H15N3O6S2/c1-25-15-7-6-13(9-16(15)26-2)28(23,24)19-17-18-14(10-27-17)11-4-3-5-12(8-11)20(21)22/h3-10H,1-2H3,(H,18,19)
• Standard InChIKey: NDPBMCKQJOZAQX-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)S(=O)(=O)NC2=NC(=CS2)C3=CC(=CC=C3)[N+](=O)[O-])OC
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)NC2=NC(=CS2)C3=CC(=CC=C3)[N+](=O)[O-])OC
• Appearance: Light yellow solid powder
• Description: Ro61-8048 is a potent Kynurenine hydroxylase inhibitor (Ki = 4.8 nM, IC50 = 37 nM). Ro 61-8048 improves dystonia in a genetic model of paroxysmal dyskinesia. Ro 61-8048 may be potentially useful for the treatment of dyskinesias. Ro 61-8048 could be a new avenue to reduce neuronal loss in brain ischemia.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO, not in water
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Ro61-8048; Ro 61-8048; Ro-61-8048; Ro618048; Ro 618048; Ro-618048
• Reference: 1: Beconi MG, Yates D, Lyons K, Matthews K, Clifton S, Mead T, Prime M, Winkler D, O'Connell C, Walter D, Toledo-Sherman L, Munoz-Sanjuan I, Dominguez C. Metabolism and pharmacokinetics of JM6 in mice: JM6 is not a prodrug for Ro-61-8048. Drug Metab Dispos. 2012 Dec;40(12):2297-306. doi: 10.1124/dmd.112.046532. Epub 2012 Aug 31. PubMed PMID: 22942319.; 2: Yang J, Li W, Zhou Z, Yang C. Is Ro 61-8048 a potential fast-acting antidepressant? J Neurol Sci. 2012 Apr 15;315(1-2):180; author reply 181-2. doi: 10.1016/j.jns.2011.11.037. Epub 2011 Dec 12. PubMed PMID: 22169632.; 3: Ouattara B, Belkhir S, Morissette M, Dridi M, Samadi P, Grégoire L, Meltzer LT, Di Paolo T. Implication of NMDA receptors in the antidyskinetic activity of cabergoline, CI-1041, and Ro 61-8048 in MPTP monkeys with levodopa-induced dyskinesias. J Mol Neurosci. 2009 Jun;38(2):128-42. doi: 10.1007/s12031-008-9137-8. Epub 2008 Aug 14. PubMed PMID: 18704766.; 4: Hamann M, Sander SE, Richter A. Effects of the kynurenine 3-hydroxylase inhibitor Ro 61-8048 after intrastriatal injections on the severity of dystonia in the dt sz mutant. Eur J Pharmacol. 2008 May 31;586(1-3):156-9. doi: 10.1016/j.ejphar.2008.02.052. Epub 2008 Feb 29. PubMed PMID: 18353306.; 5: Richter A, Hamann M. The kynurenine 3-hydroxylase inhibitor Ro 61-8048 improves dystonia in a genetic model of paroxysmal dyskinesia. Eur J Pharmacol. 2003 Sep 30;478(1):47-52. PubMed PMID: 14555184.; 6: Chiarugi A, Moroni F. Quinolinic acid formation in immune-activated mice: studies with (m-nitrobenzoyl)-alanine (mNBA) and 3,4-dimethoxy-[-N-4-(-3-nitrophenyl)thiazol-2yl]-benzenesul fonamide (Ro 61-8048), two potent and selective inhibitors of kynurenine hydroxylase. Neuropharmacology. 1999 Aug;38(8):1225-33. PubMed PMID: 10462134.; 7: Cozzi A, Carpenedo R, Moroni F. Kynurenine hydroxylase inhibitors reduce ischemic brain damage: studies with (m-nitrobenzoyl)-alanine (mNBA) and 3,4-dimethoxy-[-N-4-(nitrophenyl)thiazol-2yl]-benzenesulfonamide (Ro 61-8048) in models of focal or global brain ischemia. J Cereb Blood Flow Metab. 1999 Jul;19(7):771-7. PubMed PMID: 10413032.
• PubChem Compound: 5282337
• Last Modified: Nov 11 2021